Cas no 2097894-95-4 (4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2097894-95-4
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6425232
• PubChem ID: 126852389
• Update Time: 2025-06-08

4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• F6478-4314
• AKOS032457730
• 4-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine
• 2097894-95-4
• [3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-(furan-3-yl)methanone

• Inchi： 1S/C15H17N3O3/c1-10-7-14(17-11(2)16-10)21-13-3-5-18(8-13)15(19)12-4-6-20-9-12/h4,6-7,9,13H,3,5,8H2,1-2H3
• InChI Key： LLXPQLVIHRWEPW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CN(C(C2=COC=C2)=O)CC1

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine

Research Brief on 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS: 2097894-95-4)

The compound 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS: 2097894-95-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential therapeutic targets.

Recent research has demonstrated that 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine exhibits notable bioactivity, particularly in the modulation of specific enzymatic pathways. In vitro studies have shown that this compound acts as a selective inhibitor of certain kinases, which are critical regulators of cellular signaling processes. These findings suggest its potential utility in the treatment of diseases characterized by dysregulated kinase activity, such as cancer and inflammatory disorders.

Structural analysis of 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine reveals that its furan-3-carbonyl and pyrrolidin-3-yloxy moieties contribute to its binding affinity and specificity for target proteins. Molecular docking studies have further elucidated the interactions between this compound and its binding sites, providing valuable insights for the design of more potent and selective analogs. These structural insights are pivotal for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

In vivo studies have also been conducted to evaluate the efficacy and safety of 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine. Preliminary results indicate that the compound exhibits favorable bioavailability and minimal off-target effects, making it a viable candidate for further preclinical development. However, additional studies are required to assess its long-term toxicity and potential drug-drug interactions.

The synthesis of 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine has been optimized to improve yield and purity, facilitating its availability for further research. Recent advancements in synthetic methodologies have enabled the production of this compound on a larger scale, which is essential for conducting comprehensive pharmacological and toxicological evaluations.

In conclusion, 4-{1-(furan-3-carbonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine (CAS: 2097894-95-4) represents a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with its demonstrated bioactivity and favorable pharmacokinetic profile, underscore its potential in addressing unmet medical needs. Future research should focus on expanding its therapeutic applications and advancing it through the drug development pipeline.